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Compound of Interest

Compound Name: ZK-806450

Cat. No.: B10760879

Application Notes and Protocols for ZK-806450

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK-806450 is a potent, small molecule inhibitor primarily targeting Factor Xa (FXa), a critical
enzyme in the blood coagulation cascade.[1] Its inhibitory action on FXa makes it a subject of
interest for research into anticoagulation and thrombosis. Additionally, recent in silico studies
have suggested potential antiviral properties of ZK-806450, with predicted binding affinity for
viral proteins such as the SARS-CoV-2 3CL protease and the F13 protein of the Monkeypox
virus.[2][3]

These application notes provide a summary of the known characteristics of ZK-806450, along
with detailed protocols for its preparation and use in common in vitro assays. Due to the limited
availability of specific published experimental data for ZK-806450, the following protocols for
enzymatic and antiviral assays are based on established methodologies for similar compounds
and targets. Researchers are advised to perform initial optimization experiments to determine
the ideal conditions for their specific systems.
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Property Data Source

Molecular Formula Cs1H31Ns0 MedKoo Biosciences
Molecular Weight 489.62 g/mol MedKoo Biosciences[1]
Appearance Solid powder MedKoo Biosciences
Purity >98% (lot-specific) MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences[1]

Stock Solution Preparation (in DMSO)

The following table provides volumes for preparing stock solutions of ZK-806450 in DMSO. It is
recommended to use anhydrous DMSO for optimal stability.

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.04 mL 10.21 mL 20.42 mL

5 mM 0.41mL 2.04 mL 4.08 mL

10 mM 0.20 mL 1.02 mL 2.04 mL

50 mM 0.04 mL 0.20 mL 0.41 mL

Data derived from
MedKoo Biosciences

product information.[1]

Storage Conditions:

e Solid: Store at 0 - 4°C for short-term (days to weeks) or -20°C for long-term (months to
years). The product should be kept dry and in the dark.[1]

e Stock Solution (in DMSO): Store at -20°C for long-term storage. Aliquot to avoid repeated
freeze-thaw cycles.
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Signaling Pathway

ZK-806450 is an inhibitor of Factor Xa, a key protease in the coagulation cascade. Factor Xa is
the convergence point of the intrinsic and extrinsic pathways and is responsible for the
conversion of prothrombin to thrombin, which in turn leads to the formation of a fibrin clot. By
inhibiting Factor Xa, ZK-806450 blocks this downstream signaling, thereby exerting its
anticoagulant effect.
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Coagulation cascade showing inhibition of Factor Xa by ZK-806450.

Experimental Protocols
Protocol 1: In Vitro Factor Xa Inhibition Assay
(Fluorometric)

This protocol describes a method to determine the inhibitory activity of ZK-806450 on purified
human Factor Xa.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b10760879?utm_src=pdf-body
https://www.benchchem.com/product/b10760879?utm_src=pdf-body
https://www.benchchem.com/product/b10760879?utm_src=pdf-body-img
https://www.benchchem.com/product/b10760879?utm_src=pdf-body
https://www.benchchem.com/product/b10760879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Workflow Diagram
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Prepare Assay Buffer,
Factor Xa, Substrate,
and ZK-806450 Dilutions

!

Incubate at 37°C
(e.g., 15 minutes)

Measure Fluorescence Kinetics
(e.g., every minute for 30 min)
Ex/Em = 350/450 nm

Calculate Reaction Rates
and Determine IC50 Value
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Seed Host Cells
(e.g., Vero EB6) in 6-well Plates

Prepare Serial Dilutions of

Incubate until Confluent Monolayer Forms Monkeypox Virus Stock

Infect Cell Monolayers with
MPXYV Dilutions (Adsorption)

\ 4

Remove Inoculum and Add
Semi-solid Overlay Containing
ZK-806450 or Vehicle

Incubate for Several Days
for Plaque Formation

Fix Cells and Stain with
Crystal Violet to Visualize Plaques

Count Plaques and Calculate
Viral Titer and % Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

